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Introduction

3-Methoxyisonicotinaldehyde, a substituted pyridinecarboxaldehyde, is a versatile building
block in modern organic synthesis and medicinal chemistry. Its unique electronic and structural
features, arising from the interplay of the electron-withdrawing aldehyde group and the
electron-donating methoxy group on the pyridine ring, make it a valuable precursor for the
synthesis of a diverse range of heterocyclic compounds.[1][2] These derivatives are of
significant interest in drug discovery, with applications in the development of novel therapeutic
agents.[1][3]

This guide provides a comprehensive overview of the essential practices for the safe handling,
storage, and utilization of 3-Methoxyisonicotinaldehyde in a laboratory setting. By
understanding the chemical nature of this compound and adhering to the recommended
protocols, researchers can ensure the integrity of their experiments, maintain a safe working
environment, and maximize the potential of this important synthetic intermediate.

© 2026 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b112165#bc-rfq
https://www.benchchem.com/product/b112165/docs?utm_src=pdf-body#practical-guide-to-the-handling-and-storage-of-3-methoxyisonicotinaldehyde
https://www.vulcanchem.com/product/vc8227570
https://media.neliti.com/media/publications/430556-synthesis-of-heterocyclic-compounds-and-035ff5ce.pdf
https://www.vulcanchem.com/product/vc8227570
https://pubmed.ncbi.nlm.nih.gov/33180507/
https://www.benchchem.com/product/b112165/docs?utm_src=pdf-body#practical-guide-to-the-handling-and-storage-of-3-methoxyisonicotinaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Material Properties and Characterization

A thorough understanding of the physicochemical properties of 3-Methoxyisonicotinaldehyde
is fundamental to its proper handling and use.

Property Value Source(s)
Chemical Name 3-Methoxyisonicotinaldehyde [41[5]

CAS Number 1849-52-1 [4][5]
Molecular Formula C7H7NO2 [41[5]
Molecular Weight 137.14 g/mol [5]

White to yellow or brown solid,
Appearance o o [4]16]
semi-solid, or liquid

Melting Point 36-37 °C [6]
Boiling Point 80 °C at 1 Torr [6]
pKa (Predicted) 2.86 £0.10 [6]

Safety and Hazard Assessment

3-Methoxyisonicotinaldehyde is a chemical that requires careful handling to minimize
potential health risks. The following hazard information is compiled from available safety data
sheets (SDS).

GHS Hazard Statements:[4]
e H302: Harmful if swallowed.
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
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e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Precautionary Statements:[4]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Causality of Hazards

The aldehyde functional group is susceptible to oxidation and can be irritating to mucous
membranes and the respiratory tract. The pyridine core, while a common motif in
pharmaceuticals, can also exhibit toxicity. The combination of these functionalities necessitates
the use of appropriate personal protective equipment (PPE) and engineering controls to
prevent exposure.

Handling and Personal Protective Equipment (PPE)

Adherence to proper handling procedures is paramount to ensure the safety of laboratory
personnel.

Engineering Controls

e Fume Hood: All handling of 3-Methoxyisonicotinaldehyde, especially when in solid form or
when preparing solutions, should be conducted in a well-ventilated chemical fume hood to
minimize the risk of inhalation.[7]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes and dust.[7]
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn at all times. Gloves
should be inspected before use and changed immediately if contaminated.[7]

» Skin and Body Protection: A laboratory coat must be worn to prevent skin contact. For larger
quantities or when there is a significant risk of splashing, additional protective clothing may
be necessary.[7]

Preparation Chemical Handling
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Figure 1: Workflow for donning and doffing PPE for handling 3-Methoxyisonicotinaldehyde.

Storage and Stability

Proper storage is crucial to maintain the purity and stability of 3-Methoxyisonicotinaldehyde.

Parameter Recommendation Rationale

2-8°C or in a freezer under To minimize degradation and
Temperature o _

-20°C. potential side reactions.[4][6]

Under an inert atmosphere To prevent oxidation of the
Atmosphere ]

(e.g., argon or nitrogen). aldehyde group.[1][6]

] ] To prevent light-induced
Light Keep in a dark place. ]
degradation.[4]
) Tightly sealed, appropriate To prevent contamination and

Container

chemical-resistant container.

exposure to moisture and air.

Incompatibilities:
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o Strong Oxidizing Agents: Can lead to vigorous and potentially exothermic reactions with the

aldehyde group.[1]

» Strong Reducing Agents: Can reduce the aldehyde functionality.[1]

e Strong Bases and Acids: May catalyze side reactions or degradation of the compound.[1]

Solubility and Solution Preparation

While comprehensive quantitative solubility data is not readily available in the literature,

qualitative information and data from similar compounds suggest the following:

Solvent

Expected Solubility

Notes

Dimethyl Sulfoxide (DMSO)

Soluble

A common solvent for
preparing stock solutions of
organic compounds for

biological screening.[8]

N,N-Dimethylformamide (DMF)

Soluble

Another polar aprotic solvent
suitable for dissolving many

organic molecules.

Methanol, Ethanol

Soluble

Polar protic solvents that
should readily dissolve the

compound.

Dichloromethane

Soluble

A common organic solvent for

reactions and purification.

Water

Slightly Soluble to Insoluble

The presence of the pyridine
ring and polar functional
groups may impart some water
solubility, but the overall

molecule is largely organic.

Protocol for Preparing a Stock Solution
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This protocol provides a general guideline for preparing a stock solution of 3-
Methoxyisonicotinaldehyde. The final concentration and choice of solvent will depend on the
specific experimental requirements.

Materials:

3-Methoxyisonicotinaldehyde

Anhydrous solvent of choice (e.g., DMSO)

Appropriate volumetric flask

Magnetic stirrer and stir bar (optional)

Pipettes
Procedure:

e Weighing: Accurately weigh the desired amount of 3-Methoxyisonicotinaldehyde in a
clean, dry container inside a fume hood.

o Transfer: Carefully transfer the weighed compound to the volumetric flask.

« Initial Solvation: Add a portion of the solvent to the volumetric flask (approximately half of the
final volume).

o Dissolution: Gently swirl the flask or use a magnetic stirrer to facilitate dissolution. Sonication
may be used cautiously if needed.

o Final Volume: Once the solid is completely dissolved, add the solvent to the calibration mark
of the volumetric flask.

e Mixing: Cap the flask and invert it several times to ensure a homogeneous solution.

o Storage: Store the stock solution in a tightly sealed container at the recommended
temperature (typically -20°C or -80°C for long-term storage) and protected from light.
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Figure 2: Step-by-step workflow for preparing a stock solution of 3-
Methoxyisonicotinaldehyde.

Reactivity and Synthetic Applications

3-Methoxyisonicotinaldehyde is a valuable precursor in the synthesis of various heterocyclic
compounds. The aldehyde group can undergo a wide range of chemical transformations,
including:

e Reductive Amination: To form substituted aminomethylpyridines.
» Wittig Reaction: To generate substituted vinylpyridines.

o Condensation Reactions: With active methylene compounds to build more complex
heterocyclic systems.

¢ Oxidation: To the corresponding carboxylic acid.
e Reduction: To the corresponding alcohol.

The pyridine nitrogen can also participate in reactions, such as N-oxidation or quaternization,
further expanding its synthetic utility.

Spill Management and Waste Disposal

In the event of a spill, follow these procedures:

Small Spills:

Wear appropriate PPE.

Absorb the spill with an inert material such as vermiculite, sand, or a commercial sorbent.

Collect the absorbed material into a sealed container for proper disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Large Spills:
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e Evacuate the area immediately.

o Alert others in the vicinity and contact the appropriate emergency response team.
o Prevent the spill from entering drains or waterways.

Waste Disposal:

» All waste containing 3-Methoxyisonicotinaldehyde, including contaminated materials and
excess solutions, should be considered hazardous waste.[9]

o Dispose of chemical waste in accordance with local, state, and federal regulations.[9][10]
e Do not dispose of this chemical down the drain.

o Consult your institution's environmental health and safety (EHS) office for specific disposal
guidelines.

Conclusion

3-Methoxyisonicotinaldehyde is a key building block for the synthesis of diverse and
potentially bioactive molecules. By adhering to the guidelines outlined in this document for its
handling, storage, and use, researchers can work safely and effectively with this compound. A
proactive approach to safety, grounded in a solid understanding of the material's properties, is
essential for successful and responsible scientific investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Hydroxy-5-methoxyisonicotinaldehyde (1289038-89-6) for sale [vulcanchem.com]
2. media.neliti.com [media.neliti.com]

3. Discovery of (S)-2-(1-(4-Amino-3-(3-fluoro-4-methoxyphenyl)-1 H-pyrazolo[3,4-
d]pyrimidin-1-yl)propyl)-3-cyclopropyl-5-fluoroquinazolin-4(3 H)-one (IHMT-PI3K3-372) as a
Potent and Selective PI3Kd Inhibitor for the Treatment of Chronic Obstructive Pulmonary
Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

4. 3-Methoxyisonicotinaldehyde | 1849-52-1 [sigmaaldrich.com]
5. parchem.com [parchem.com]
6. 3-METHOXYISONICOTINALDEHYDE CAS#: 1849-52-1 [m.chemicalbook.com]

7. Documents download module [ec.europa.eu]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4007821/
https://osha.europa.eu/en/publications/e-facts/efact74
https://www.mdpi.com/1420-3049/28/3/1341
https://pubchem.ncbi.nlm.nih.gov/compound/6344
https://pubchem.ncbi.nlm.nih.gov/compound/679
https://www.mdpi.com/2073-4352/11/12/1393
https://www.benchchem.com/product/b112165?utm_src=pdf-custom-synthesis#bc-rfq
https://www.vulcanchem.com/product/vc8227570
https://media.neliti.com/media/publications/430556-synthesis-of-heterocyclic-compounds-and-035ff5ce.pdf
https://pubmed.ncbi.nlm.nih.gov/33180507/
https://pubmed.ncbi.nlm.nih.gov/33180507/
https://pubmed.ncbi.nlm.nih.gov/33180507/
https://pubmed.ncbi.nlm.nih.gov/33180507/
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d701cfe?context=bbe
https://parchem.com/chemical-supplier-distributor/3-methoxyisonicotinaldehyde-107770
https://m.chemicalbook.com/ProductChemicalPropertiesCB0460150_EN.htm
https://ec.europa.eu/research/participants/documents/downloadPublic?documentIds=080166e5bea9a42f&appId=PPGMS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

8. ptacts.uspto.gov [ptacts.uspto.gov]

9. ic.ptb.de [ic.ptb.de]

10. enviro.epa.gov [enviro.epa.gov]

To cite this document: BenchChem. [Practical Guide to the Handling and Storage of 3-
Methoxyisonicotinaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112165/docs#practical-guide-to-the-handling-and-
storage-of-3-methoxyisonicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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